![molecular formula C19H26N4O2S B2511389 N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide CAS No. 941994-79-2](/img/structure/B2511389.png)
N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
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Description
N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C19H26N4O2S and its molecular weight is 374.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is involved in various chemical synthesis and reactions. For instance, it is used in the improved synthesis of diethyl 4-oxo-4H-pyran-2,5-dicarboxylate, which is a precursor for producing various derivatives with potential applications in medicinal chemistry (Obydennov et al., 2013). Additionally, it features in the synthesis of neurokinin-1 receptor antagonists, demonstrating its utility in the development of new pharmaceutical compounds (Harrison et al., 2001).
Catalytic Applications
This compound is also used as a catalyst in chemical reactions. For example, Cu2O/N,N'-bis(thiophen-2-ylmethyl)oxalamide is an effective catalyst for Goldberg amidation, especially with less reactive (hetero)aryl chlorides (De et al., 2017). Such catalytic applications are crucial in organic synthesis, particularly in the pharmaceutical industry.
Neuropharmacology
In neuropharmacology, derivatives of this compound, such as those containing dimethylaminophenyl, are investigated for their potential in treating disorders like depression and emesis. The structural modification of these compounds is essential for understanding their pharmacokinetics and metabolic pathways (Wu et al., 2017).
Alzheimer's Disease Research
In the context of Alzheimer's disease, compounds with N,N-dimethylaminophenyl moiety are used for imaging neurofibrillary tangles and beta-amyloid plaques in the brains of living patients. This is critical for early diagnosis and monitoring the progression of Alzheimer's disease (Shoghi-Jadid et al., 2002).
Properties
IUPAC Name |
N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-N-(thiophen-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O2S/c1-22(2)15-9-7-14(8-10-15)17(23(3)4)13-21-19(25)18(24)20-12-16-6-5-11-26-16/h5-11,17H,12-13H2,1-4H3,(H,20,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSOLMNMRKHEDOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.